62-55-5

Thioacetamide

In Stock

• CAS RN:
• 62-55-5

• Formula:
• CH3CSNH2
  C2H5NS
  C2H5NS

• InChI:
• InChI=1S/C2H5NS/c1-2(3)4/h1H3,(H2,3,4)

• InChIKey:
• YUKQRDCYNOVPGJ-UHFFFAOYSA-N

• Thioacetamide is a carcinogen, a hepatotoxicant. Thioacetamide induces acute chronic liver injury through the activation of protein synthesis of RNA, DNA, and gamma-glutamyl transpeptitase. Thioacetamide has been used in the synthesis of ZnO@ZnS nano-array core-shell structure.
  Thioacetamide is a thiocarbonyl compound. It undergoes deuterium exchange reaction with D₂O to afford N-dideuterated thioacetamide. Infrared spectral investigations of thioacetamide and its deuterated derivative (N-dideuterated thioacetamide) have been reported.
  Thioacetamide is a synthetic, colorless crystalline solid that is soluble in water and ethanol. Thioacetamide is currently only used as a replacement for hydrogen sulfide in qualitative analysis. When heated to decomposition, it emits toxic fumes of nitrogen oxides and sulfur oxides. The primary routes of potentia...

2-[2-(3,4-Dimethylphenoxy)ethoxy]benzaldehyde

• CAS RN:
• 5862-55-5

• Formula:
• C17H18O3

• InChI:
• InChI=1S/C17H18O3/c1-13-7-8-16(11-14(13)2)19-9-10-20-17-6-4-3-5-15(17)12-18/h3-8,11-12H,9-10H2,1-2H3

• InChIKey:
• GFLIZISBTQZDSJ-UHFFFAOYSA-N

• 2-[2-(3,4-Dimethylphenoxy)ethoxy]benzaldehyde is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.

N1,N1-Dibutyl-N4,N4-bis(4-(dibutylamino)phenyl)benzene-1,4-diamine

In Stock

• CAS RN:
• 47862-55-5

• Formula:
• C42H66N4

• InChI:
• InChI=1S/C42H66N4/c1-7-13-31-43(32-14-8-2)37-19-25-40(26-20-37)46(41-27-21-38(22-28-41)44(33-15-9-3)34-16-10-4)42-29-23-39(24-30-42)45(35-17-11-5)36-18-12-6/h19-30H,7-18,31-36H2,1-6H3

• InChIKey:
• NWRHGRHCMGHVQN-UHFFFAOYSA-N

• N1,N1-Dibutyl-N4,N4-bis(4-(dibutylamino)phenyl)benzene-1,4-diamine is a useful research compound. Its molecular formula is C42H66N4 and its molecular weight is 627 g/mol. The purity is usually 95%.

Glutamate-1-semialdehyde

• CAS RN:
• 68462-55-5

• Formula:
• C5H9NO3

• InChI:
• InChI=1S/C5H9NO3/c6-4(3-7)1-2-5(8)9/h3-4H,1-2,6H2,(H,8,9)/t4-/m0/s1

• InChIKey:
• MPUUQNGXJSEWTF-BYPYZUCNSA-N

• (S)-4-amino-5-oxopentanoic acid is a 5-oxo monocarboxylic acid that is 5-oxopentanoic acid substituted by an amino group at position 4 (the 4S-stereoisomer). It has a role as an Escherichia coli metabolite. It is a gamma-amino acid, a 5-oxo monocarboxylic acid and a glutamic semialdehyde. It derives from a valeric acid. It is a conjugate acid of a (S)-4-amino-5-oxopentanoate. It is a tautomer of a (S)-4-amino-5-oxopentanoic acid zwitterion.

7-methylsulfonylamino-6-phenoxy-4H-1-benzopyran-4-one

• CAS RN:
• 123662-55-5

• Formula:
• C16H13NO5S

• InChI:
• InChI=1S/C16H13NO5S/c1-23(19,20)17-13-10-15-12(14(18)7-8-21-15)9-16(13)22-11-5-3-2-4-6-11/h2-10,17H,1H3

• InChIKey:
• KJJUXOQDQJGDTI-UHFFFAOYSA-N

• 7-methylsulfonylamino-6-phenoxy-4H-1-benzopyran-4-one is a useful research compound. Its molecular formula is C16H13NO5S and its molecular weight is 331.3 g/mol. The purity is usually 95%.

Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate

In Stock

• CAS RN:
• 136562-55-5

• Formula:
• C15H10ClF3O3

• InChI:
• InChI=1S/C15H10ClF3O3/c1-21-14(20)10-4-2-3-5-13(10)22-9-6-7-12(16)11(8-9)15(17,18)19/h2-8H,1H3

• InChIKey:
• FQVBNZXYEVMXLU-UHFFFAOYSA-N

• Methyl 2-[4-chloro-3-(trifluoromethyl)phenoxy]benzoate is a useful research compound. Its molecular formula is C15H10ClF3O3 and its molecular weight is 330.69. The purity is usually 95%.

(S)-2-(2-ethoxyethyl)piperazine

• CAS RN:
• 660862-55-5

• Formula:
• C8H18N2O

• InChI:
• InChI=1S/C8H18N2O/c1-2-11-6-3-8-7-9-4-5-10-8/h8-10H,2-7H2,1H3/t8-/m0/s1

• InChIKey:
• NUIJZEBNPKBIGX-QMMMGPOBSA-N

• (S)-2-(2-ethoxyethyl)piperazine is a useful research compound. Its molecular formula is C8H18N2O and its molecular weight is 158.24 g/mol. The purity is usually 95%.

2-[(3,4-dichlorobenzyl)sulfanyl]-6,6-dimethyl-3-(2-phenylethyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one

• CAS RN:
• 351162-55-5

• Formula:
• C26H24Cl2N2O2S2

• InChI:
• InChI=1S/C26H24Cl2N2O2S2/c1-26(2)13-18-21(14-32-26)34-23-22(18)24(31)30(11-10-16-6-4-3-5-7-16)25(29-23)33-15-17-8-9-19(27)20(28)12-17/h3-9,12H,10-11,13-15H2,1-2H3

• InChIKey:
• YAQPVLUQSZXGSV-UHFFFAOYSA-N

• 2-[(3,4-dichlorobenzyl)sulfanyl]-6,6-dimethyl-3-(2-phenylethyl)-3,5,6,8-tetrahydro-4H-pyrano[4',3':4,5]thieno[2,3-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C26H24Cl2N2O2S2 and its molecular weight is 531.5g/mol. The purity is usually 95%.

N-(1,3-benzodioxol-5-ylmethyl)-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide

In Stock

• CAS RN:
• 958562-55-5

• Formula:
• C20H16N4O4S

• InChI:
• InChI=1S/C20H16N4O4S/c25-17(21-9-11-5-6-15-16(7-11)28-10-27-15)8-14-19(26)24-18(22-14)12-3-1-2-4-13(12)23-20(24)29/h1-7,14,22H,8-10H2,(H,21,25)

• InChIKey:
• ZNLHWQWIPZDJON-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-ylmethyl)-2-(3-oxo-5-thioxo-2,3,5,6-tetrahydroimidazo[1,2-c]quinazolin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16N4O4S and its molecular weight is 408.43. The purity is usually 95%.

N-(2-aminoethyl)-2-methylpropanamide hydrochloride

In Stock

• CAS RN:
• 916762-55-5

• Formula:
• C6H15ClN2O

• InChI:
• InChI=1S/C6H14N2O.ClH/c1-5(2)6(9)8-4-3-7;/h5H,3-4,7H2,1-2H3,(H,8,9);1H

• InChIKey:
• JHDJLZYMSOJIDJ-UHFFFAOYSA-N

• N-(2-aminoethyl)-2-methylpropanamide hydrochloride is a useful research compound. Its molecular formula is C6H15ClN2O and its molecular weight is 166.65 g/mol. The purity is usually 95%.

Cyclohexyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone

In Stock

• CAS RN:
• 898762-55-5

• Formula:
• C21H29NO3

• InChI:
• InChI=1S/C21H29NO3/c23-20(18-6-2-1-3-7-18)19-8-4-5-17(15-19)16-22-11-9-21(10-12-22)24-13-14-25-21/h4-5,8,15,18H,1-3,6-7,9-14,16H2

• InChIKey:
• GYIAFHJYPPXGDU-UHFFFAOYSA-N

• Cyclohexyl 3-[1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl]phenyl ketone is a useful research compound. Its molecular formula is C21H29NO3 and its molecular weight is 343.5 g/mol. The purity is usually 95%.

N,5-Bis(4-chlorophenyl)-3-imino-3,5-dihydrophenazin-2-amine

In Stock

• CAS RN:
• 102262-55-5

• Formula:
• C24H16Cl2N4

• InChI:
• InChI=1S/C24H16Cl2N4/c25-15-5-9-17(10-6-15)28-21-14-22-24(13-19(21)27)30(18-11-7-16(26)8-12-18)23-4-2-1-3-20(23)29-22/h1-14,27-28H

• InChIKey:
• AFZIPZIQIQTNQE-UHFFFAOYSA-N

• N,5-Bis(4-chlorophenyl)-3-imino-3,5-dihydrophenazin-2-amine, also known as N,5-Bis(4-chlorophenyl)-3-imino-3,5-dihydrophenazin-2-amine, is a useful research compound. Its molecular formula is C24H16Cl2N4 and its molecular weight is 431.3 g/mol. The purity is usually 95%.

1h-Indole,7-bromo-3-ethyl-

In Stock

• CAS RN:
• 1360962-55-5

• Formula:
• C10H10BrN

• InChI:
• InChI=1S/C10H10BrN/c1-2-7-6-12-10-8(7)4-3-5-9(10)11/h3-6,12H,2H2,1H3

• InChIKey:
• CETFHURNGAWMRX-UHFFFAOYSA-N

• 1h-Indole,7-bromo-3-ethyl- is a useful research compound. Its molecular formula is C10H10BrN and its molecular weight is 224.1 g/mol. The purity is usually 95%.

2-Chloro-N-[4-(1-naphthyl)-1,3-thiazol-2-yl]propanamide

In Stock

• CAS RN:
• 1365962-55-5

• Formula:
• C16H13ClN2OS

• InChI:
• InChI=1S/C16H13ClN2OS/c1-10(17)15(20)19-16-18-14(9-21-16)13-8-4-6-11-5-2-3-7-12(11)13/h2-10H,1H3,(H,18,19,20)

• InChIKey:
• WGTSAKSISYQUKT-UHFFFAOYSA-N

• 2-Chloro-N-[4-(1-naphthyl)-1,3-thiazol-2-yl]propanamide is a useful research compound. Its molecular formula is C16H13ClN2OS and its molecular weight is 316.8 g/mol. The purity is usually 95%.

5H-Imidazo[2,1-a]isoindol-5-one, 9b-(4-chlorophenyl)-1-(3,4-difluorobenzoyl)-1,2,3,9b-tetrahydro-, (9bS)-

Usually In Stock

• CAS RN:
• 1488362-55-5

• Formula:
• C23H15ClF2N2O2

• InChI:
• InChI=1S/C23H15ClF2N2O2/c24-16-8-6-15(7-9-16)23-18-4-2-1-3-17(18)22(30)28(23)12-11-27(23)21(29)14-5-10-19(25)20(26)13-14/h1-10,13H,11-12H2/t23-/m0/s1

• InChIKey:
• GXBAKXRLQAPKEE-QHCPKHFHSA-N

• ML375 is a potent, selective and CNS penetrant M5 negative allosteric modulator (NAM).

3-FPr-6-Me-Tetrazine

In Stock

• CAS RN:
• 1629962-55-5

• Formula:
• C6H9FN4

• Reference standard

N-(2-aminoethyl)-2-methylpropanamide hydrochloride

• CAS RN:
• 53673-16-8; 916762-55-5

• Formula:
• C6H15ClN2O

• InChI:
• InChI=1S/C6H14N2O.ClH/c1-5(2)6(9)8-4-3-7;/h5H,3-4,7H2,1-2H3,(H,8,9);1H

• InChIKey:
• JHDJLZYMSOJIDJ-UHFFFAOYSA-N

• N-(2-aminoethyl)-2-methylpropanamide hydrochloride is a useful research compound. Its molecular formula is C6H15ClN2O and its molecular weight is 166.65. The purity is usually 95%.